Cas no 2172483-37-1 (2,2-dimethyl-10-(1,2-thiazol-3-yl)-6-oxa-9-azaspiro4.5decane)

• Product Name: 2,2-dimethyl-10-(1,2-thiazol-3-yl)-6-oxa-9-azaspiro4.5decane
• CAS No: 2172483-37-1
• MF: C₁₃H₂₀N₂OS
• MW: 252.375701904297
• CID: 6264517
• PubChem ID: 165597610
• Update Time: 2025-07-16

2,2-dimethyl-10-(1,2-thiazol-3-yl)-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-10-(1,2-thiazol-3-yl)-6-oxa-9-azaspiro4.5decane
• 2172483-37-1
• 2,2-dimethyl-10-(1,2-thiazol-3-yl)-6-oxa-9-azaspiro[4.5]decane
• EN300-1638704

• Inchi： 1S/C13H20N2OS/c1-12(2)4-5-13(9-12)11(14-6-7-16-13)10-3-8-17-15-10/h3,8,11,14H,4-7,9H2,1-2H3
• InChI Key： KHGNNBFDMALLPP-UHFFFAOYSA-N
• SMILES： S1C=CC(C2C3(CCC(C)(C)C3)OCCN2)=N1

Computed Properties

• Exact Mass: 252.12963444g/mol
• Monoisotopic Mass: 252.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.4Ų

Additional information on 2,2-dimethyl-10-(1,2-thiazol-3-yl)-6-oxa-9-azaspiro4.5decane

Introduction to 2,2-dimethyl-10-(1,2-thiazol-3-yl)-6-oxa-9-azaspiro4.5decane (CAS No. 2172483-37-1)

2,2-dimethyl-10-(1,2-thiazol-3-yl)-6-oxa-9-azaspiro4.5decane, identified by its Chemical Abstracts Service number CAS No. 2172483-37-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic compound features a unique blend of heterocyclic and oxygen-containing moieties, which contribute to its distinctive chemical properties and potential biological activities.

The molecular framework of 2,2-dimethyl-10-(1,2-thiazol-3-yl)-6-oxa-9-azaspiro4.5decane consists of a spirocyclic core formed by the fusion of a decane ring and an azacyclohexane ring, with substituents that include two methyl groups at the 2-position, an oxo group at the 6-position, and a 1,2-thiazole moiety at the 10-position. This arrangement creates a rigid yet flexible structure that may facilitate interactions with biological targets.

The 1,2-thiazole ring is a well-known pharmacophore in drug discovery, renowned for its ability to modulate various biological pathways due to its electron-deficient aromatic system. In particular, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of this moiety in CAS No. 2172483-37-1 suggests that the compound may exhibit similar bioactivities, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. The spirocyclic structure of 2,2-dimethyl-10-(1,2-thiazol-3-yl)-6-oxa-9-azaspiro4.5decane is predicted to interact favorably with protein targets due to its rigid scaffold and the presence of multiple functional groups capable of forming hydrogen bonds or hydrophobic interactions.

In addition to its structural features, the compound's solubility profile and metabolic stability are critical factors that influence its potential as a pharmaceutical agent. Preliminary studies indicate that CAS No. 2172483-37-1 exhibits moderate solubility in both aqueous and organic solvents, which could facilitate formulation development for various delivery systems.

The 6-oxygenspiro core in the molecule introduces another layer of complexity, potentially influencing both electronic distribution and steric interactions. This feature may be exploited to fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). The unique architecture of CAS No. 2172483-37-1 aligns well with these approaches, as it provides multiple opportunities for optimization through library synthesis or targeted modifications.

One particularly intriguing aspect of this compound is its potential application in modulating enzyme activity. The spirocyclic scaffold combined with the electron-withdrawing nature of the thiazole ring could make it an effective inhibitor or activator of enzymes involved in critical metabolic pathways. For instance, studies suggest that analogs with similar structural motifs have shown promise in inhibiting kinases and other enzyme targets relevant to cancer therapy.

The thiazole moiety is also known for its ability to cross the blood-brain barrier (BBB), which may enhance its therapeutic potential for central nervous system (CNS) disorders. While further research is needed to confirm this property for CAS No. 2172483-37-1, its structural similarity to known BBB-permeable compounds makes it an attractive candidate for CNS-targeted therapies.

In conclusion,2,2-dimethyl-10-(1,2-thiazol-3-y l)-6 oxa -9 azaspiro4 .5decane (CAS No .2172483 -37 -1) represents a structurally fascinating compound with significant potential in pharmaceutical research . Its unique combination of heterocyclic rings , functional groups , and rigid spirocyclic core positions it as a valuable scaffold for further exploration . As computational methods continue to improve , researchers will be better equipped to elucidate its biological activities and develop novel therapeutic agents based on this promising molecule .